Cas no 2387132-30-9 (benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylcarbamate)

• Product Name: benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylcarbamate
• CAS No: 2387132-30-9
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5616911
• PubChem ID: 165915591
• Update Time: 2025-05-20

benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(2-hydroxy-2-methylpropyl)azetidin-3-yl]carbamate
• EN300-316277
• 2387132-30-9
• benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylcarbamate

• Inchi： 1S/C15H22N2O3/c1-15(2,19)11-17-8-13(9-17)16-14(18)20-10-12-6-4-3-5-7-12/h3-7,13,19H,8-11H2,1-2H3,(H,16,18)
• InChI Key： PCDBZEGPHVRLSR-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1CC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylcarbamate

Benzyl N-1-(2-Hydroxy-2-Methylpropyl)Azetidin-3-Ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2387132-30-9, known as benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyl group with an azetidine ring, a four-membered cyclic amine, and a carbamate functional group. The presence of the 2-hydroxy-2-methylpropyl substituent further adds complexity to its molecular architecture, making it a subject of interest for researchers exploring novel drug candidates and advanced chemical synthesis techniques.

Recent studies have highlighted the potential of benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylcarbamate in the development of bioactive molecules. Its azetidine core, a four-membered ring system, is known for its rigidity and ability to form stable conformations, which are advantageous in drug design. The carbamate group, on the other hand, contributes to hydrogen bonding capabilities, enhancing the compound's interaction with biological targets. This combination makes it a promising candidate for applications in medicinal chemistry, particularly in the design of inhibitors for enzymes or receptors involved in various disease pathways.

One of the most recent advancements involving this compound is its role in targeted drug delivery systems. Researchers have explored its ability to serve as a prodrug carrier, where the azetidine ring can be modified to release active pharmacological agents under specific physiological conditions. This approach not only enhances drug efficacy but also reduces systemic toxicity, making it a valuable tool in personalized medicine.

From a synthetic standpoint, the preparation of benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin-3-ylcarbamate involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the formation of the azetidine ring through either cyclization or coupling reactions. Subsequent steps involve functionalization of the ring with the benzyl and hydroxymethyl groups, followed by carbamate formation using appropriate reagents. These processes highlight the compound's versatility as a building block in organic synthesis.

In terms of biological activity, benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin-3-Ylcarbamate has shown potential as an anti-inflammatory agent. Studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a compelling candidate for therapeutic interventions in conditions such as arthritis and inflammatory bowel disease.

Moreover, recent computational studies have utilized molecular docking techniques to predict the binding affinities of this compound to various protein targets. These studies have provided insights into its potential interactions with G-protein coupled receptors (GPCRs) and kinases, further expanding its therapeutic horizons.

In conclusion, benzyl N-1-(2-hydroxy-2-methylpropyl)azetidin--Ylcarbamate represents a cutting-edge chemical entity with diverse applications in drug discovery and development. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a key player in the pursuit of innovative therapeutic solutions.